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For Researchers, Scientists, and Drug Development Professionals

Introduction
Idazoxan hydrochloride is a potent and selective α2-adrenergic receptor antagonist that also

exhibits complex interactions with imidazoline receptors.[1][2][3] Initially investigated as an

antidepressant, its unique pharmacological profile has led to its exploration for a range of

neuropsychiatric and neurological disorders, including schizophrenia, Parkinson's disease, and

Alzheimer's disease.[1][2][4] This technical guide provides a comprehensive review of the

foundational literature on Idazoxan, detailing its chemical properties, synthesis, mechanism of

action, pharmacokinetics, and key experimental findings.

Chemical Properties and Synthesis
Idazoxan, with the chemical name 2-(2,3-Dihydro-1,4-benzodioxin-2-yl)-4,5-dihydro-1H-

imidazole, is a benzodioxane-linked imidazole derivative.[5][6] It is often used in its

hydrochloride salt form for improved solubility and stability.[7]

Table 1: Chemical and Physical Properties of Idazoxan Hydrochloride
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Property Value Reference

Molecular Formula C₁₁H₁₂N₂O₂·HCl [5][8]

Molecular Weight 240.69 g/mol [5][6]

CAS Number 79944-56-2 [1][8]

Appearance White, crystalline solid [6]

Melting Point 207-208°C [6]

Solubility

Soluble in water (up to 100

mM) and DMSO (up to 100

mg/mL)

[5]

The synthesis of Idazoxan involves a multi-step process, which is outlined in the diagram

below.[2][9]
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Synthesis of Idazoxan

Catechol (I)

2-Cyanobenzo-1,4-dioxane (III)

 + (II)
 K2CO3, acetone

2-Chloroacrylonitrile (II)

Iminoether (IV)

 Ethanol, HCl

Idazoxan (VI)

 + (V)
 Ethanol

Ethylenediamine (V)
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Mechanism of α2-Adrenoceptor Antagonism

Idazoxan

Presynaptic
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Proposed Adjunctive Therapeutic Mechanism in Schizophrenia

Standard Antipsychotic
(e.g., Fluphenazine)

Blocks Dopamine D2
Receptors

Reduces Positive
Symptoms

Enhanced Therapeutic
Effect

Idazoxan

Blocks Presynaptic
α2-Autoreceptors

Increases NE Release
in Prefrontal Cortex

Enhances Dopamine
Transmission

May Improve Negative
& Cognitive Symptoms
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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